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Compound of Interest

Compound Name: Progranulin modulator-1

Cat. No.: B15139049

Researchers and laboratory personnel handling Progranulin modulator-1 must adhere to
systematic disposal procedures to ensure safety and regulatory compliance. As a novel
research chemical, specific disposal protocols for Progranulin modulator-1 are not
extensively documented. However, by following established guidelines for the disposal of
laboratory chemicals, its waste can be managed safely and effectively. The primary approach
involves treating Progranulin modulator-1 as a hazardous chemical waste and coordinating
with the institution's Environmental Health and Safety (EHS) department for its removal and
disposal.

Standard Operating Procedure for Disposal

This procedure outlines the necessary steps for the proper disposal of Progranulin
modulator-1 waste, including unused or expired compounds, contaminated materials, and
empty containers.

1. Waste ldentification and Segregation:

o Characterize the Waste: All waste materials containing Progranulin modulator-1, including
pure compound, solutions, and contaminated labware (e.g., pipette tips, gloves, vials),
should be treated as hazardous chemical waste.[1][2]

e Segregate Waste Streams: Do not mix Progranulin modulator-1 waste with other waste
streams unless explicitly permitted by your institution's EHS guidelines.[3] Incompatible
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chemicals should never be mixed.[3] Keep halogenated and non-halogenated solvent
wastes separate if applicable.

. Container Selection and Labeling:

Use Appropriate Containers: Collect waste in a container that is chemically compatible with
Progranulin modulator-1 and any solvents used. The container must be in good condition,
leak-proof, and have a secure, tight-fitting lid.[3][4] Whenever possible, use the original
container for disposal of the pure compound.[5]

Properly Label Containers: All waste containers must be clearly labeled with a hazardous
waste tag provided by your EHS department. The label must include:

[¢]

The full chemical name: "Progranulin modulator-1" (avoid abbreviations).[3]

The exact or estimated concentration and volume.

o

o

The date when the first waste was added to the container (accumulation start date).[3]

[¢]

The associated hazards (e.g., "Toxic," "Handle with Care"). Consult the Safety Data Sheet
(SDS) for specific hazard information.

. Safe Storage and Accumulation:

Designated Storage Area: Store waste containers in a designated Satellite Accumulation
Area (SAA) within the laboratory, at or near the point of generation.[6][7]

Secondary Containment: All liquid waste containers must be stored in secondary
containment, such as a chemical-resistant tray or tub, to contain any potential leaks or spills.

[3]

Keep Containers Closed: Waste containers must remain closed at all times, except when
adding waste.[3][7]

Adhere to Accumulation Limits: Be aware of the maximum volume of hazardous waste and
acutely toxic waste (P-listed) that can be stored in an SAA.[4][7] Once these limits are
reached, the waste must be removed promptly.
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4. Disposal of Contaminated Materials and Empty Containers:

e Solid Waste: Chemically contaminated solid waste, such as gloves, absorbent pads, and
weighing paper, should be collected in a clearly labeled, sealed plastic bag or a designated
solid waste container.[5]

o Sharps: Needles, syringes, or other contaminated sharps must be disposed of in an
approved, puncture-resistant sharps container.[6]

o Empty Containers: Containers that held Progranulin modulator-1 should be managed as
hazardous waste and given to EHS for disposal.[6] Do not dispose of them in the regular
trash.

5. Arranging for Waste Pickup:

o Contact EHS: Once a waste container is full or has reached its accumulation time limit,
contact your institution's EHS department to schedule a waste pickup.[3][7]

« Documentation: Maintain accurate records of the waste generated and disposed of, in
accordance with your institution's policies and regulatory requirements.[1]

Quantitative Limits for Hazardous Waste
Accumulation

The following table summarizes typical quantitative limits for the accumulation of hazardous
waste in a Satellite Accumulation Area (SAA), as mandated by regulatory bodies. Researchers
must consult their institution's specific guidelines, as these may vary.

Maximum Accumulation Maximum Accumulation
Waste Type .

Volume Time
General Hazardous Waste 55 gallons Up to 12 months
Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) Up to 12 months

Data sourced from general laboratory safety guidelines.[4][7]
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Disposal Workflow and Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Progranulin modulator-1.
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Caption: Disposal workflow for Progranulin modulator-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

